Cas no 99195-86-5 (4-Chloro-2-(trifluoromethyl)phenyl Isothiocyanate)

• Product Name: 4-Chloro-2-(trifluoromethyl)phenyl Isothiocyanate
• CAS No: 99195-86-5
• MF: C₈H₃ClF₃NS
• MW: 237.629329919815
• MDL: MFCD00270100
• CID: 802340
• PubChem ID: 2736689
• Update Time: 2025-11-02

4-Chloro-2-(trifluoromethyl)phenyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Benzene,4-chloro-1-isothiocyanato-2-(trifluoromethyl)-
• 4-chloro-1-isothiocyanato-2-(trifluoromethyl)benzene
• 4-Chloro-2-(trifluoromethyl)phenyl isothiocyanate
• A845976
• 4-chloro-2-(trifluoromethyl)phenylisothiocyanate
• VS-14362
• MFCD00270100
• 99195-86-5
• SY328589
• FT-0642391
• (4-Chloro-2-(trifluoromethyl)phenyl)isothiocyanate
• SCHEMBL3665786
• AKOS005171079
• DTXSID10371531
• (4-Chloro-2- (trifluoromethyl)phenyl)isothiocyanate
• BBL037677
• ALBB-003095
• STK502593
• DB-057764
• 4-Chloro-2-(trifluoromethyl)phenyl Isothiocyanate

• MDL： MFCD00270100
• Inchi： 1S/C8H3ClF3NS/c9-5-1-2-7(13-4-14)6(3-5)8(10,11)12/h1-3H
• InChI Key： OOJRRHXHHCEPTA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)N=C=S

Computed Properties

• Exact Mass: 236.96300
• Monoisotopic Mass: 236.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4A^2
• XLogP3: 4.8

Experimental Properties

• Density: 1,45 g/cm3
• Boiling Point: 118°C 18mm
• Flash Point: 107.2°C
• Refractive Index: 1.524
• PSA: 44.45000
• LogP: 4.09310
• Sensitiveness: Stench

4-Chloro-2-(trifluoromethyl)phenyl Isothiocyanate Security Information

• Hazard Statement： Harmful/Stench
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-Chloro-2-(trifluoromethyl)phenyl Isothiocyanate

4-Chloro-2-(trifluoromethyl)phenyl Isothiocyanate (CAS No. 99195-86-5): Properties, Applications, and Market Insights

4-Chloro-2-(trifluoromethyl)phenyl isothiocyanate (CAS No. 99195-86-5) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This compound belongs to the class of aryl isothiocyanates, which are known for their reactivity and versatility in synthetic chemistry. The presence of both chloro and trifluoromethyl groups enhances its electronic properties, making it a valuable intermediate in the development of bioactive molecules.

The molecular formula of 4-chloro-2-(trifluoromethyl)phenyl isothiocyanate is C₈H₃ClF₃NS, with a molecular weight of 237.63 g/mol. Its structure features an isothiocyanate functional group (-N=C=S) attached to an aromatic ring, which is substituted with a chloro group at the 4-position and a trifluoromethyl group at the 2-position. This unique arrangement contributes to its high reactivity in nucleophilic addition reactions, a property often exploited in drug discovery and material science.

One of the most significant applications of 4-chloro-2-(trifluoromethyl)phenyl isothiocyanate is in the synthesis of heterocyclic compounds. Researchers frequently use it as a building block for thiazole and benzothiazole derivatives, which are core structures in many pharmaceuticals. For instance, these derivatives have shown potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The growing interest in targeted drug delivery and personalized medicine has further increased the demand for such specialized intermediates.

In agrochemical research, 4-chloro-2-(trifluoromethyl)phenyl isothiocyanate serves as a precursor for the development of novel pesticides and herbicides. The trifluoromethyl group is particularly valuable in this context, as it often enhances the bioavailability and metabolic stability of agrochemicals. With the increasing global focus on sustainable agriculture and crop protection, this compound has gained attention for its role in creating more efficient and environmentally friendly solutions.

The compound's physical properties include a pale yellow to colorless appearance, typically as a liquid or low-melting solid at room temperature. It exhibits moderate solubility in organic solvents such as dichloromethane, acetone, and tetrahydrofuran, but limited solubility in water. These characteristics make it suitable for various synthetic procedures in organic chemistry laboratories. Proper handling requires standard safety measures, including the use of gloves and eye protection, as is common with many reactive organic compounds.

From a market perspective, the demand for 4-chloro-2-(trifluoromethyl)phenyl isothiocyanate has been steadily growing, particularly in regions with strong pharmaceutical and agrochemical industries. North America and Europe currently lead in consumption, while Asia-Pacific markets are showing rapid growth due to expanding research capabilities. The compound's price reflects its specialized nature, typically ranging between $200-$500 per gram depending on purity and supplier. Recent trends in green chemistry have prompted manufacturers to develop more efficient synthesis routes for such intermediates, reducing waste and improving yields.

Analytical characterization of 4-chloro-2-(trifluoromethyl)phenyl isothiocyanate typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared spectroscopy. These methods confirm the compound's identity and purity, which are critical for research applications. The 1H NMR spectrum typically shows aromatic protons as a complex multiplet between 7.4-7.8 ppm, while the 13C NMR displays characteristic signals for the isothiocyanate carbon around 130-135 ppm.

Storage recommendations for 4-chloro-2-(trifluoromethyl)phenyl isothiocyanate include keeping the compound in a cool, dry place, preferably under inert atmosphere to prevent moisture absorption and degradation. Many suppliers provide the material in amber glass bottles to protect it from light. The shelf life is generally 12-24 months when stored properly, though users should always check for signs of decomposition before use in sensitive reactions.

Recent scientific literature highlights innovative applications of 4-chloro-2-(trifluoromethyl)phenyl isothiocyanate in materials science. Researchers have incorporated it into polymer backbones to create specialty materials with unique thermal and optical properties. The compound's ability to form covalent bonds with various nucleophiles makes it particularly useful in creating functionalized surfaces for sensors and electronic devices. This aligns with current interests in smart materials and nanotechnology applications.

Quality control standards for 4-chloro-2-(trifluoromethyl)phenyl isothiocyanate typically require HPLC purity of ≥95%, with some specialized applications demanding ≥98% purity. Reputable suppliers provide detailed certificates of analysis including residual solvent content and heavy metal testing results. The compound's stability under various conditions makes it suitable for international shipping, though temperature-controlled transport is recommended for long-distance deliveries.

Looking forward, the market for 4-chloro-2-(trifluoromethyl)phenyl isothiocyanate is expected to grow in parallel with advancements in medicinal chemistry and materials science. The compound's versatility positions it well to meet the evolving needs of researchers working on next-generation therapeutics and advanced materials. As synthetic methodologies continue to improve, we may see more cost-effective production routes emerge, potentially expanding its applications further.